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Compound of Interest

Compound Name: 4-methylbenzoic acid butyl ester

Cat. No.: B105922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for researchers and drug

development professionals interested in the procurement and application of high-purity butyl 4-

methylbenzoate (also known as butyl p-toluate). This document provides a survey of

commercial suppliers, detailed technical specifications, and relevant experimental protocols to

support its use in a laboratory setting.

Commercial Availability and Supplier Specifications
High-purity butyl 4-methylbenzoate (CAS No. 19277-56-6) is available from a select number of

chemical suppliers. While availability may vary, the companies listed below have been

identified as potential sources. Researchers are advised to contact these suppliers directly to

obtain the most current certificate of analysis (CoA) for detailed lot-specific purity and impurity

profiles.
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Supplier Stated Purity Product Name(s) CAS Number

Dayang Chem

(Hangzhou) Co., Ltd.
Not Specified

Butyl 4-

methylbenzoate
19277-56-6

Shanghai Nianxing

Industrial Co., Ltd.
98.0% Palmitic acid 19277-56-6

ChemSrc Not Specified
Benzoic acid, 4-

methyl-, butyl ester
19277-56-6

Note: The product name "Palmitic acid" listed by Shanghai Nianxing Industrial Co., Ltd. for CAS

number 19277-56-6 appears to be an error on the supplier's part. Researchers should verify

the product identity before purchase.

Physicochemical Properties
Property Value

Molecular Formula C12H16O2[1]

Molecular Weight 192.25 g/mol [1]

Appearance White crystal powder[2]

Boiling Point 256°C[2]

Density 0.995 g/cm³[2]

Flash Point 112.237°C[2]

Refractive Index 1.499[2]

Vapor Pressure 0.016 mmHg at 25°C[2]

LogP 2.95030[2]

Experimental Protocols
Synthesis of Butyl 4-Methylbenzoate via Fischer
Esterification
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The synthesis of butyl 4-methylbenzoate can be achieved through the Fischer esterification of

4-methylbenzoic acid with n-butanol, using a strong acid catalyst such as sulfuric acid.

Materials:

4-methylbenzoic acid

n-butanol (in excess, to serve as both reactant and solvent)

Concentrated sulfuric acid (catalytic amount)

Diethyl ether

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Heating mantle

Rotary evaporator

Procedure:

In a round-bottom flask, combine 4-methylbenzoic acid and an excess of n-butanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).
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After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel and add diethyl ether to dilute the

mixture.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acidic catalyst and any unreacted carboxylic acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to

remove the solvent and excess n-butanol, yielding crude butyl 4-methylbenzoate.

The crude product can be further purified by vacuum distillation.

Quality Control: GC-MS Analysis
The purity of synthesized or purchased butyl 4-methylbenzoate can be assessed using Gas

Chromatography-Mass Spectrometry (GC-MS).

Instrumentation and Conditions (General Example):

Gas Chromatograph: Agilent 8890 GC system (or equivalent)

Mass Spectrometer: Agilent 7000D TQ MS system (or equivalent)

Column: J&W DB-35ms (30 m × 0.25 mm, 0.25 µm) or equivalent[3]

Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min)[4]

Injector Temperature: 250°C[4]

Oven Temperature Program: Initial temperature of 90°C (hold for 0.7 min), ramp up to 280°C

at 35°C/min, and hold for 2 min.[4]

MS Transfer Line Temperature: 300°C[4]

Ion Source Temperature: 200°C[4]
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Ionization Mode: Electron Impact (EI) at 70 eV[4]

Scan Range: 50-550 amu[4]

Sample Preparation:

Prepare a dilute solution of the butyl 4-methylbenzoate sample in a suitable solvent such as

hexane or dichloromethane.

Inject an appropriate volume (e.g., 1 µL) into the GC-MS system.

The resulting chromatogram will show a peak corresponding to butyl 4-methylbenzoate, and

the mass spectrum of this peak can be used to confirm its identity by comparing it to a

reference spectrum from a database like the National Institute of Standards and Technology

(NIST) library.[5] Purity can be estimated by the relative area of the main peak.

Applications in Research and Drug Development
While specific applications of butyl 4-methylbenzoate in drug development are not extensively

documented in publicly available literature, its structural motif as a substituted benzoate ester

suggests potential utility as a building block in medicinal chemistry. Esters are common

functional groups in pharmaceuticals, often used as prodrugs to enhance bioavailability or to

modify the pharmacokinetic properties of a parent drug.

The 4-methylbenzoyl group can be incorporated into larger molecules to explore structure-

activity relationships (SAR) in drug discovery programs. For instance, related benzoate

derivatives have been investigated for a range of biological activities.

Visualizing Experimental and Logical Workflows
To aid in the conceptualization of the experimental and quality control processes, the following

diagrams have been generated using the DOT language.
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Caption: Synthesis and Purification Workflow for Butyl 4-Methylbenzoate.
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Quality Control Logic
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Caption: Quality Control Decision Workflow for High-Purity Butyl 4-Methylbenzoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b105922?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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